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Compound of Interest

Compound Name:
2'-Hydroxy-5'-

(trifluoromethoxy)acetophenone

Cat. No.: B117303 Get Quote

An In-depth Technical Guide to 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone, a valuable

intermediate in the fields of pharmaceutical and agrochemical research. This document is

intended for researchers, scientists, and professionals in drug development and organic

synthesis.

Core Compound Data
2'-Hydroxy-5'-(trifluoromethoxy)acetophenone is an aromatic ketone characterized by the

presence of a hydroxyl, an acetyl, and a trifluoromethoxy group attached to the benzene ring.

These functional groups contribute to its unique chemical reactivity and potential biological

activity.
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Property Value Reference

Molecular Formula C9H7F3O3 [1]

Molecular Weight 220.15 g/mol [1]

CAS Number 146575-64-6

Melting Point 30 °C

SMILES CC(=O)c1cc(OC(F)(F)F)ccc1O

InChIKey
FYWYHQOZXGAPSF-

UHFFFAOYSA-N

Synthesis Protocol: Fries Rearrangement
The synthesis of 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone can be achieved via the

Fries rearrangement of 4-(trifluoromethoxy)phenyl acetate. This reaction involves the Lewis

acid-catalyzed intramolecular acyl migration from the phenolic ester to the aromatic ring,

yielding ortho- and para-hydroxyaryl ketones.[2] The ortho-isomer, 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone, is the desired product in this context.

Experimental Workflow
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Step 1: Acetylation of 4-(trifluoromethoxy)phenol

Step 2: Fries Rearrangement

Step 3: Work-up and Purification

4-(trifluoromethoxy)phenol + Acetyl Chloride

Reaction in suitable solvent (e.g., DCM) with a base (e.g., Triethylamine)

Formation of 4-(trifluoromethoxy)phenyl acetate

4-(trifluoromethoxy)phenyl acetate + Lewis Acid (e.g., AlCl3)

Intermediate

Heating the reaction mixture

Intramolecular acyl migration

Quenching with acid

Crude Product

Extraction with organic solvent

Column Chromatography

Isolation of 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone
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Fries Rearrangement Mechanism

Phenolic Ester

Complex Formation+

Lewis Acid (e.g., AlCl3)
catalyst

Acylium Ion IntermediateRearrangement Electrophilic Aromatic Substitution (ortho/para) Hydroxyaryl KetoneHydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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